(4-(2-((Benzyloxy)methyl)pyrrolidin-1-yl)piperidin-1-yl)(cyclohex-3-en-1-yl)methanone

• IUPAC Name: cyclohex-3-en-1-yl-[4-[2-(phenylmethoxymethyl)pyrrolidin-1-yl]piperidin-1-yl]methanone
• InChI: InChI=1S/C24H34N2O2/c27-24(21-10-5-2-6-11-21)25-16-13-22(14-17-25)26-15-7-12-23(26)19-28-18-20-8-3-1-4-9-20/h1-5,8-9,21-23H,6-7,10-19H2
• InChI Key: WFIFGIMAIHZLPQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C2CCN(CC2)C(=O)C3CCC=CC3)COCC4=CC=CC=C4
• Molecular Formula: C24H34N2O2
• Molecular Weight: 382.5 g/mol

Description

(4-(2-((Benzyloxy)methyl)pyrrolidin-1-yl)piperidin-1-yl)(cyclohex-3-en-1-yl)methanone is a useful research compound. Its molecular formula is C24H34N2O2 and its molecular weight is 382.548. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Structural Analyses

• Synthesis and Crystal Structure Analysis : The synthesis of boric acid ester intermediates with benzene rings, involving pyrrolidin-1-yl methanone derivatives, illustrates advanced synthetic strategies. These compounds underwent thorough structural confirmation through FTIR, NMR spectroscopy, mass spectrometry, and single-crystal X-ray diffraction. Conformational and molecular structure analyses using density functional theory (DFT) were performed, demonstrating the compounds' physicochemical properties and potential for further application in material science and molecular engineering (Huang et al., 2021).

• Thermal and Optical Properties : A study on (3S,5R)-3-hydroxy-5-methylpiperidin-1-ylmethanone highlighted the challenges and solutions in synthesizing heterocycles containing piperidine and pyridine rings. The research provided an efficient method for producing these compounds, showcasing their potential in organic synthesis and possibly pharmacological applications due to their unique structural features (Zhang et al., 2020).

Pharmacological Investigations

• Antagonist Activity at Cannabinoid Receptors : Molecular interaction studies of N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide with the CB1 cannabinoid receptor demonstrated the compound's potent and selective antagonist activity. This research provides a foundation for the development of therapeutic agents targeting cannabinoid receptors, highlighting the pharmacological significance of piperidine derivatives in drug discovery and development (Shim et al., 2002).

Materials Science and Engineering

• Luminescent Properties of Co-crystals : Research on novel co-crystals based on bispyridyl-substituted α,β-unsaturated ketones with coformers explored the synthesis, structure, and luminescence of these compounds. The study demonstrated significant potential for crystal engineering to construct materials with interesting luminescent properties, indicating the relevance of such molecular frameworks in developing new materials for technological applications (Li et al., 2015).